Cas no 26946-33-8 (4,4'-Methylenebis(3-nitroaniline))

4,4'-Methylenebis(3-nitroaniline) structure
26946-33-8 structure
Product Name:4,4'-Methylenebis(3-nitroaniline)
CAS No:26946-33-8
MF:C13H12N4O4
MW:288.25878238678
MDL:MFCD00007264
CID:255168
PubChem ID:97204
Update Time:2025-04-19

4,4'-Methylenebis(3-nitroaniline) Chemical and Physical Properties

Names and Identifiers

    • 4,4'-Methylenebis(3-nitroaniline)
    • 4,4'-methylenebis(3-nitroaniline)(SALTDATA: FREE)
    • 4-[(4-amino-2-nitrophenyl)methyl]-3-nitroaniline
    • 2.2'-Dinitro-4.4'-diamino-diphenylmethan
    • 4,4'-diamino-2,2'-dinitrodiphenylmethane
    • EINECS 248-125-1
    • BB 0221242
    • CS-0328174
    • BS-37449
    • NSC 106077
    • C13H12N4O4
    • Benzenamine, 4,4'-methylenebis(3-nitro-
    • DTXSID10181435
    • NSC106077
    • Oprea1_479895
    • Oprea1_819385
    • NSC-106077
    • Aniline, 4,4'-methylenebis(3-nitro-
    • 26946-33-8
    • SCHEMBL1351968
    • FT-0638652
    • MFCD00007264
    • CCRIS 1013
    • NS00028225
    • CBDivE_001430
    • AKOS000519498
    • MDL: MFCD00007264
    • Inchi: 1S/C13H12N4O4/c14-10-3-1-8(12(6-10)16(18)19)5-9-2-4-11(15)7-13(9)17(20)21/h1-4,6-7H,5,14-15H2
    • InChI Key: KENYTAOVAUETRB-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(C=CC=1CC1C=CC(=CC=1[N+](=O)[O-])N)N)=O

Computed Properties

  • Exact Mass: 288.08600
  • Monoisotopic Mass: 288.08585488g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 144Ų

Experimental Properties

  • PSA: 143.68000
  • LogP: 4.46700

4,4'-Methylenebis(3-nitroaniline) Pricemore >>

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